Cas no 1216500-18-3 (1,3-benzoxazole-13C6)

• Product Name: 1,3-benzoxazole-13C6
• CAS No: 1216500-18-3
• MF: C₇H₅NO
• MW: 125.076630353928
• CID: 2617706
• PubChem ID: 11788304
• Update Time: 2025-04-21

1,3-benzoxazole-13C6 Chemical and Physical Properties

Names and Identifiers

• 1,3-benzoxazole-13C6
• DTXSID50472596
• DTXCID80423410
• Benz-13C6-oxazole
• 1216500-18-3

• Inchi： 1S/C7H5NO/c1-2-4-7-6(3-1)8-5-9-7/h1-5H/i1+1,2+1,3+1,4+1,6+1,7+1
• InChI Key： BCMCBBGGLRIHSE-ZFJHNFROSA-N
• SMILES： O1C=N[13C]2[13CH]=[13CH][13CH]=[13CH][13C]1=2

Computed Properties

• Exact Mass: 125.05724280g/mol
• Monoisotopic Mass: 125.05724280g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles